Cas no 72438-03-0 ( )

• Product name: &nbsp
• CAS No: 72438-03-0
• MF: C₁₆H₁₆FN₅
• MW: 297.330145835876
• CID: 977143
• PubChem ID: 431138

  Chemical and Physical Properties

Names and Identifiers

• 6-[(4-fluoro-N-methylanilino)methyl]quinazoline-2,4-diamine
• 6-< < (4-fluorophenyl)methylamino> methyl> -2,4-quinazolinediamine
• AC1L8QTI
• NSC289539
• NSC-289539
• DTXSID00330637
• 72438-03-0
• &nbsp;

• Inchi： InChI=1S/C16H16FN5/c1-22(12-5-3-11(17)4-6-12)9-10-2-7-14-13(8-10)15(18)21-16(19)20-14/h2-8H,9H2,1H3,(H4,18,19,20,21)
• InChI Key： OOGHCCZPGJJGCI-UHFFFAOYSA-N
• SMILES： CN(CC1=CC2=C(C=C1)N=C(N=C2N)N)C3=CC=C(C=C3)F

Computed Properties

• Exact Mass: 297.13918
• Monoisotopic Mass: 297.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.367
• Boiling Point: 588.5°C at 760 mmHg
• Flash Point: 309.7°C
• Refractive Index: 1.738
• PSA: 81.06
• LogP: 3.73210